Cas no 820233-19-0 (Butanoic acid, 3-oxo-, 1-(dimethoxyphosphinyl)-2-propenyl ester)

• Product name: Butanoic acid, 3-oxo-, 1-(dimethoxyphosphinyl)-2-propenyl ester
• CAS No: 820233-19-0
• MF: C₉H₁₅O₆P
• MW: 250.1856
• CID: 700847
• PubChem ID: 11436621

Butanoic acid, 3-oxo-, 1-(dimethoxyphosphinyl)-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 1-(dimethoxyphosphinyl)-2-propenyl ester
• 1-dimethoxyphosphorylprop-2-enyl 3-oxobutanoate
• DTXSID30465860
• 820233-19-0

• Inchi： InChI=1S/C9H15O6P/c1-5-9(16(12,13-3)14-4)15-8(11)6-7(2)10/h5,9H,1,6H2,2-4H3
• InChI Key： ORGUGGKRMYHKRX-UHFFFAOYSA-N
• SMILES： CC(=O)CC(=O)OC(C=C)P(=O)(OC)OC

Computed Properties

• Exact Mass: 250.06062519g/mol
• Monoisotopic Mass: 250.06062519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 88.71000
• LogP: 1.50670